Cas no 1105195-45-6 (6-Butylpyrimidin-4-ol)

• Product Name: 6-Butylpyrimidin-4-ol
• CAS No: 1105195-45-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD16652721
• CID: 5056010
• PubChem ID: 135912913
• Update Time: 2025-10-13

6-Butylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-butylpyrimidin-4-ol
• 4-butyl-1H-pyrimidin-6-one
• 6-Butylpyrimidin-4-ol

• MDL： MFCD16652721
• Inchi： 1S/C8H12N2O/c1-2-3-4-7-5-8(11)10-6-9-7/h5-6H,2-4H2,1H3,(H,9,10,11)
• InChI Key： MQYCUOZXEJXUNU-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCCC)N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1
• Topological Polar Surface Area: 41.5

Additional information on 6-Butylpyrimidin-4-ol

Comprehensive Overview of 6-Butylpyrimidin-4-ol (CAS No. 1105195-45-6): Properties, Applications, and Industry Insights

6-Butylpyrimidin-4-ol (CAS No. 1105195-45-6) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system widely utilized in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its butyl side chain and hydroxyl functional group, has garnered significant attention due to its versatile chemical properties and potential applications in drug discovery and industrial synthesis. Researchers and manufacturers often search for terms like "6-Butylpyrimidin-4-ol synthesis", "CAS 1105195-45-6 applications", or "pyrimidine derivatives in medicine", reflecting its relevance in modern chemistry.

The molecular structure of 6-Butylpyrimidin-4-ol features a pyrimidine core substituted at the 6-position with a butyl group and at the 4-position with a hydroxyl group. This configuration contributes to its unique reactivity, enabling participation in hydrogen bonding and electrophilic substitution reactions. Such properties make it a valuable intermediate for designing bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Recent trends in AI-driven drug discovery have amplified interest in pyrimidine scaffolds, with queries like "pyrimidine-based drug candidates 2024" rising in search engines.

In pharmaceutical research, 6-Butylpyrimidin-4-ol serves as a building block for small-molecule therapeutics. Its structural motif appears in compounds targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for precision medicine solutions. Industry reports highlight a surge in searches for "heterocyclic compounds in diabetes research" and "pyrimidine derivatives for neurodegenerative diseases", underscoring the compound's potential in addressing global health challenges. The compound's lipophilic butyl chain may enhance membrane permeability, a critical factor in central nervous system (CNS) drug design.

Beyond life sciences, CAS 1105195-45-6 finds utility in material chemistry, where its aromatic system contributes to the development of organic semiconductors and coordination polymers. The compound's ability to coordinate with metal ions makes it relevant for designing luminescent materials, a topic gaining traction with searches like "pyrimidine-based OLED materials". As sustainability becomes a key industry focus, researchers explore green chemistry approaches for synthesizing such intermediates, with "microwave-assisted pyrimidine synthesis" emerging as a popular search term.

Analytical characterization of 6-Butylpyrimidin-4-ol typically involves techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various pH conditions and thermal properties are frequently investigated, as evidenced by search queries such as "pyrimidine derivative stability studies". Regulatory considerations for its use follow standard chemical safety protocols, with proper handling ensuring its safe application in research settings.

The commercial availability of 6-Butylpyrimidin-4-ol through specialty chemical suppliers supports its adoption in both academic and industrial laboratories. Market analysts note increased interest in custom synthesis services for pyrimidine derivatives, particularly from regions with thriving biotech hubs. As computational chemistry advances, molecular modeling of this compound's interactions contributes to structure-activity relationship (SAR) studies, a subject generating search terms like "in silico pyrimidine optimization".

Future prospects for CAS 1105195-45-6 appear promising, with potential expansions into catalysis and energy storage applications. The compound's structural features may enable its use in designing metal-organic frameworks (MOFs) for gas storage, a hot topic in materials science. Industry conferences increasingly feature discussions on pyrimidine chemistry innovations, reflecting the compound's enduring scientific value and alignment with emerging technologies in multiple disciplines.